Cas no 1892570-99-8 (3-(methylsulfanyl)cyclobutylmethanamine)

• Product Name: 3-(methylsulfanyl)cyclobutylmethanamine
• CAS No: 1892570-99-8
• MF: C₆H₁₃NS
• MW: 131.23912024498
• MDL: MFCD32663330
• CID: 5618014
• PubChem ID: 115011252
• Update Time: 2025-06-26

3-(methylsulfanyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• [3-(methylsulfanyl)cyclobutyl]methanamine
• 1-[(1s,3s)-3-(methylsulfanyl)cyclobutyl]methanamine
• 2411221-81-1
• EN300-7564268
• EN300-2930598
• 1-[(1r,3r)-3-(methylsulfanyl)cyclobutyl]methanamine
• 2416235-15-7
• 1892570-99-8
• EN300-7545002
• 3-(methylsulfanyl)cyclobutylmethanamine

• MDL： MFCD32663330
• Inchi： 1S/C6H13NS/c1-8-6-2-5(3-6)4-7/h5-6H,2-4,7H2,1H3
• InChI Key： TXIGLGKJHWVPSX-UHFFFAOYSA-N
• SMILES： S(C)C1CC(CN)C1

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-(methylsulfanyl)cyclobutylmethanamine

3-(Methylsulfanyl)cyclobutylmethanamine: A Comprehensive Overview

3-(Methylsulfanyl)cyclobutylmethanamine (CAS No. 1892570-99-8) is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a cyclobutane ring substituted with a methylsulfanyl group and a methanamine moiety, has been the subject of extensive research due to its potential applications in drug development and advanced materials.

The molecular structure of 3-(methylsulfanyl)cyclobutylmethanamine plays a pivotal role in its chemical reactivity and biological activity. The cyclobutane ring introduces strain into the molecule, which can enhance reactivity under certain conditions. The methylsulfanyl group (-SMe) contributes to the compound's stability and ability to participate in various chemical transformations. Recent studies have highlighted the importance of sulfur-containing compounds like methylsulfanyl derivatives in medicinal chemistry, particularly in the design of bioactive molecules with potential therapeutic applications.

One of the most promising areas of research involving 3-(methylsulfanyl)cyclobutylmethanamine is its role as an intermediate in the synthesis of complex organic molecules. Researchers have demonstrated that this compound can serve as a versatile building block for constructing bioactive compounds with intricate architectures. For instance, its ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of peptide analogs and other biologically relevant molecules.

In terms of pharmacological applications, 3-(methylsulfanyl)cyclobutylmethanamine has shown potential as a lead compound for drug discovery. Recent studies have investigated its activity against various enzymes and receptors, suggesting that it may possess modulatory effects on key biological targets. The sulfur atom in the methylsulfanyl group is particularly significant, as it can engage in critical interactions with biomolecules, potentially influencing the compound's bioavailability and efficacy.

Beyond its role in drug development, 3-(methylsulfanyl)cyclobutylmethanamine has also been explored for its applications in materials science. Its unique electronic properties make it a candidate for use in the development of advanced polymers and coatings. For example, researchers have examined its ability to act as a precursor for sulfur-containing polymers, which exhibit enhanced thermal stability and mechanical properties compared to traditional polymer systems.

Recent advancements in synthetic methodologies have further expanded the utility of 3-(methylsulfanyl)cyclobutylmethanamine. Novel approaches to its synthesis, including catalytic asymmetric synthesis and microwave-assisted reactions, have improved the efficiency and scalability of production processes. These developments are particularly important for industries seeking to incorporate this compound into large-scale manufacturing processes.

In conclusion, 3-(methylsulfanyl)cyclobutylmethanamine (CAS No. 1892570-99-8) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical structure, combined with recent breakthroughs in synthetic chemistry and pharmacology, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into this compound's properties, its role in advancing science and technology is expected to grow even further.